Cas no 1201643-75-5 ((E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid)
1201643-75-5 structure
Product Name:(E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid
CAS No:1201643-75-5
MF:C9H7BrN2O4
MW:287.066881418228
CID:2891789
PubChem ID:59170651
Update Time:2025-04-21
(E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid
- (E)-5-BROMO-2-(2-NITROVINYLAMINO)BENZOIC ACID;.(E)-5-bromo-2-(2-nitrovinylamino)benzoic acid;(E)-5-bromo-2-(2-nitro-vinylamino)-benzoicacid;.5-bromo-2-(2-nitro-vinylamino)-benzoic acid;.5-bromo-2-(2-nitrovinylamino)benzoic acid;
- 5-Bromo-2-((2-nitrovinyl)amino)benzoicacid
- DTXSID901226969
- Benzoic acid,5-bromo-2-[(2-nitroethenyl)amino]-
- BCP07429
- (E)-5-Bromo-2-(2-nitrovinylamino)benzoic acid
- SZJMFZZFALOIGB-ONEGZZNKSA-N
- 1201643-75-5
- SCHEMBL359180
- 5-Bromo-2-[[(1E)-2-nitroethenyl]amino]benzoic acid
- CS-B0351
- AKOS032945604
- 5-Bromo-2-((2-nitrovinyl)amino)benzoic acid
- CS-14038
- 5-BROMO-2-(2-NITROVINYLAMINO)BENZOIC ACID
- Benzoic acid, 5-bromo-2-[(2-nitroethenyl)amino]-
- 853908-49-3
- 5-bromo-2-[[(E)-2-nitroethenyl]amino]benzoic acid
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- Inchi: 1S/C9H7BrN2O4/c10-6-1-2-8(7(5-6)9(13)14)11-3-4-12(15)16/h1-5,11H,(H,13,14)/b4-3+
- InChI Key: SZJMFZZFALOIGB-ONEGZZNKSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)N/C=C/[N+](=O)[O-]
Computed Properties
- Exact Mass: 285.95900
- Monoisotopic Mass: 285.95892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 95.15000
- LogP: 2.90330
(E)-5-bromo-2-(2-nitro-vinylamino)-benzoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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